Cas no 59955-90-7 (N,N-diisopropyl-2-(piperazin-1-yl)acetamide)

• Product Name: N,N-diisopropyl-2-(piperazin-1-yl)acetamide
• CAS No: 59955-90-7
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 6785263
• PubChem ID: 43090460
• Update Time: 2025-06-11

N,N-diisopropyl-2-(piperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• CS-0331656
• VS-02868
• STK930757
• N,N-Diisopropyl-2-piperazin-1-yl-acetamide
• 2-(piperazin-1-yl)-N,N-di(propan-2-yl)acetamide
• N,N-diisopropyl-2-(piperazin-1-yl)acetamide
• AKOS005261473
• BBL011176
• 2-piperazin-1-yl-N,N-di(propan-2-yl)acetamide
• 59955-90-7
• 2-(piperazin-1-yl)-N,N-bis(propan-2-yl)acetamide

• Inchi： 1S/C12H25N3O/c1-10(2)15(11(3)4)12(16)9-14-7-5-13-6-8-14/h10-11,13H,5-9H2,1-4H3
• InChI Key： IEEQHJRHOGRGQB-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 227.2
• Monoisotopic Mass: 227.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6A^2
• XLogP3: 0.7

Additional information on N,N-diisopropyl-2-(piperazin-1-yl)acetamide

Introduction to N,N-diisopropyl-2-(piperazin-1-yl)acetamide (CAS No. 59955-90-7)

N,N-diisopropyl-2-(piperazin-1-yl)acetamide, a compound with the chemical formula C₁₁H₂₁N₃O, is a significant molecule in the field of pharmaceutical research and development. This compound is characterized by its unique structural features, which include the presence of two isopropyl groups and a piperazine moiety. These structural elements contribute to its distinct chemical properties and potential biological activities. The CAS number 59955-90-7 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases.

The synthesis of N,N-diisopropyl-2-(piperazin-1-yl)acetamide involves a series of well-defined chemical reactions that highlight the compound's complexity and the precision required in its preparation. The incorporation of the piperazine ring, a common pharmacophore in drug design, suggests potential applications in the development of therapeutic agents targeting various biological pathways. The isopropyl groups enhance the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems.

Recent advancements in medicinal chemistry have underscored the importance of understanding the structural-activity relationships (SAR) of compounds like N,N-diisopropyl-2-(piperazin-1-yl)acetamide. Researchers have been exploring its potential as a lead compound in the design of novel drugs. For instance, studies have indicated that modifications to the piperazine ring can significantly alter the pharmacological properties of the molecule, making it a versatile scaffold for further derivatization.

In vitro studies have begun to reveal the biological profile of N,N-diisopropyl-2-(piperazin-1-yl)acetamide. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic interventions. The compound's ability to interact with biological targets at the molecular level makes it a promising candidate for further investigation.

The role of computational chemistry in analyzing compounds like N,N-diisopropyl-2-(piperazin-1-yl)acetamide cannot be overstated. Molecular modeling techniques have been employed to predict how this molecule might behave within different biological environments. These simulations provide valuable insights into its binding affinity and potential side effects, aiding researchers in optimizing its pharmacological properties.

One of the most intriguing aspects of N,N-diisopropyl-2-(piperazin-1-yl)acetamide is its potential application in addressing neurological disorders. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, making them relevant candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The unique combination of functional groups in this compound suggests that it could serve as a foundation for developing next-generation neuromodulators.

The pharmaceutical industry has shown considerable interest in exploring new analogs of N,N-diisopropyl-2-(piperazin-1-yl)acetamide due to its promising characteristics. By systematically modifying its structure, researchers aim to enhance its efficacy and reduce any potential toxicity. This iterative process involves both experimental synthesis and computational analysis to identify optimal derivatives.

As research progresses, the applications of N,N-diisopropyl-2-(piperazin-1-yl)acetamide are expected to expand beyond traditional therapeutic areas. Its structural versatility makes it suitable for investigating novel mechanisms of action in diseases such as cancer and inflammatory disorders. The ongoing studies highlight the compound's potential as a multifaceted tool in drug discovery.

The development of new pharmaceuticals relies heavily on collaborations between academic institutions and industry partners. N,N-diisopropyl-2-(piperazin-1-yl)acetamide exemplifies this synergy, as it has been studied by independent research groups worldwide, each contributing to a broader understanding of its properties and applications. Such collaborative efforts are essential for translating basic research into tangible medical breakthroughs.

In conclusion, N,N-diisopropyl-2-(piperazin-1-yl)acetamide (CAS No. 59955-90-7) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable compound for further research and development. As scientists continue to unravel its potential, this molecule is poised to play a crucial role in shaping future therapeutic strategies across multiple disease areas.